Cas no 2227913-06-4 ((2R)-1-2-(dimethylamino)-4-methoxy-1,3-thiazol-5-ylpropan-2-ol)

• Product Name: (2R)-1-2-(dimethylamino)-4-methoxy-1,3-thiazol-5-ylpropan-2-ol
• CAS No: 2227913-06-4
• MF: C₉H₁₆N₂O₂S
• MW: 216.300540924072
• CID: 5993384
• PubChem ID: 165638594
• Update Time: 2025-10-28

(2R)-1-2-(dimethylamino)-4-methoxy-1,3-thiazol-5-ylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-1-2-(dimethylamino)-4-methoxy-1,3-thiazol-5-ylpropan-2-ol
• EN300-1753107
• (2R)-1-[2-(dimethylamino)-4-methoxy-1,3-thiazol-5-yl]propan-2-ol
• 2227913-06-4

• Inchi： 1S/C9H16N2O2S/c1-6(12)5-7-8(13-4)10-9(14-7)11(2)3/h6,12H,5H2,1-4H3/t6-/m1/s1
• InChI Key： NBRDPMHLUDBFHM-ZCFIWIBFSA-N
• SMILES： S1C(=NC(=C1C[C@@H](C)O)OC)N(C)C

Computed Properties

• Exact Mass: 216.09324893g/mol
• Monoisotopic Mass: 216.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 73.8Ų

Additional information on (2R)-1-2-(dimethylamino)-4-methoxy-1,3-thiazol-5-ylpropan-2-ol

The Compound CAS No 2227913-06-4: (2R)-1-(2-(dimethylamino)-4-methoxy-1,3-thiazol-5-yl)propan-2-ol

The compound with CAS No 2227913-06-4, commonly referred to as (2R)-1-(dimethylamino)methoxythiazole-5-propanol, is a structurally complex organic molecule with significant potential in various fields of research and application. This compound has garnered attention due to its unique chemical properties and promising biological activity, making it a subject of interest in both academic and industrial settings.

Recent studies have highlighted the compound's ability to act as a potent bioactive agent, particularly in the realm of pharmacology. Researchers have explored its potential as a neuroprotective agent, demonstrating its capacity to mitigate oxidative stress and inflammation in neuronal cells. These findings suggest that the compound could serve as a lead molecule for the development of novel therapeutic agents targeting neurodegenerative diseases such as Alzheimer's and Parkinson's.

In addition to its pharmacological applications, the compound has shown promise in the field of agricultural chemistry. Investigations into its role as a plant growth regulator have revealed its ability to enhance stress tolerance in crops under adverse environmental conditions. This property could be leveraged to develop eco-friendly solutions for sustainable agriculture, addressing the growing challenges of climate change and food security.

The synthesis of (2R)-1-(dimethylamino)methoxythiazole-5-propanol involves a multi-step process that combines principles from organic synthesis and stereochemistry. The use of chiral auxiliaries and asymmetric catalysis has enabled researchers to achieve high enantiomeric excess in the production of this compound, ensuring its suitability for applications requiring high purity and stereoselectivity.

Preliminary toxicity studies indicate that the compound exhibits low toxicity at therapeutic doses, further supporting its potential for use in pharmaceutical applications. However, additional research is required to fully characterize its safety profile and long-term effects in vivo.

In conclusion, CAS No 2227913-06-4 represents a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with its demonstrated biological activity, positions it as a valuable tool for advancing scientific research and developing innovative solutions to pressing global challenges.